2,6-Lutidine-15N

• CAS: 1330198-31-6
• Synonyms: 2,6-Dimethylpyridine-15N; NSC 2155-15N; α,α’-Dimethylpyridine-15N; α,α’-Lutidine-15N
• Molecular Formula: C7H9N
• Molecular Weight: 108.149
• SMILES: CC1=NC(=CC=C1)C
• InChI: InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3/i8+1
• InChIKey: OISVCGZHLKNMSJ-VJJZLTLGSA-N

2,6-Lutidine-15N (CAS 1330198-31-6), also designated 2,6-Dimethylpyridine-15N, is a nitrogen-15 (15N) isotopologue of the heterocyclic aromatic compound 2,6-lutidine. The parent structure features a pyridine ring with methyl substituents at the 2- and 6-positions, which confer significant steric hindrance.

2,6-Lutidine-15N (CAS 1330198-31-6) – Key Baseline for Isotopically Labeled Pyridine Derivative Procurement

2,6-Lutidine-15N (CAS 1330198-31-6), also designated 2,6-Dimethylpyridine-15N, is a nitrogen-15 (15N) isotopologue of the heterocyclic aromatic compound 2,6-lutidine [1]. The parent structure features a pyridine ring with methyl substituents at the 2- and 6-positions, which confer significant steric hindrance [2]. The 15N isotope substitution replaces the naturally abundant 14N (99.636%) with the NMR-active 15N nucleus (natural abundance 0.364%), enabling its use as a sensitive probe in magnetic resonance applications [3][4]. The compound is supplied as a stable isotope-labeled research chemical with a molecular formula of C7H915N and a molecular weight of 108.15 g/mol, intended for use as an analytical standard and in specialized NMR and MRI studies [1].

Isotopic ¹⁵N label enables NMR and hyperpolarized MRI detection

pKa near physiological range supports pH-sensing research

Sterically hindered non-nucleophilic base for ¹⁵N-labeled synthesis

• [1] Santa Cruz Biotechnology. 2,6-Lutidine-15N (CAS 1330198-31-6). Product Page. View Source
• [2] Wikipedia. 2,6-Lutidine. Accessed 2026. View Source
• [3] Jiang, W., Lumata, L., Chen, W., Zhang, S., Kovacs, Z., Sherry, A. D., & Khemtong, C. (2015). Hyperpolarized 15N-pyridine derivatives as pH-sensitive MRI agents. Scientific Reports, 5, 9104. https://doi.org/10.1038/srep09104 View Source
• [4] Nature Communications. (2024). Pyridine-based strategies towards nitrogen isotope exchange and multiple isotope incorporation. Nature Communications, 15, 6063. https://doi.org/10.1038/s41467-024-50139-w View Source

Why Unlabeled 2,6-Lutidine or Alternative 15N-Pyridine Derivatives Cannot Replace 2,6-Lutidine-15N

Substituting 2,6-Lutidine-15N with its unlabeled counterpart (2,6-lutidine) renders NMR or MRI experiments impossible, as the 15N isotope must be actively detected; the natural abundance of 15N is only 0.364%, precluding sufficient signal without isotopic enrichment [1]. Substitution with other 15N-labeled pyridine derivatives (e.g., 15N-pyridine, 15N-2-picoline, 15N-2,4,6-collidine, or 15N-nicotinamide) is also not equivalent, as each exhibits distinct physicochemical properties—specifically pKa, T1 relaxation time, and hyperpolarization signal enhancement—that directly impact their performance as pH-sensitive MRI probes or NMR sensors [2]. The specific pKa of 2,6-lutidine-15N (6.60) aligns with physiological pH measurement needs, whereas other derivatives with lower or higher pKa values (e.g., 15N-pyridine pKa 5.17; 15N-2,4,6-collidine pKa 7.65) are less suitable for detecting pH changes in biological systems near neutrality [2]. Therefore, the choice of the exact isotopologue is critical for experimental reproducibility and data validity.

Unlabeled 2,6-lutidine provides no detectable ¹⁵N signal for NMR/MRI; isotopic enrichment is required.

Other ¹⁵N-pyridine derivatives (e.g., ¹⁵N-pyridine, ¹⁵N-2-picoline, ¹⁵N-2,4,6-collidine) exhibit distinct pKa, T1 relaxation, and hyperpolarization efficiency, which may shift pH-sensing performance and the available imaging time window.

• [1] Nature Communications. (2024). Pyridine-based strategies towards nitrogen isotope exchange and multiple isotope incorporation. Nature Communications, 15, 6063. https://doi.org/10.1038/s41467-024-50139-w View Source
• [2] Jiang, W., Lumata, L., Chen, W., Zhang, S., Kovacs, Z., Sherry, A. D., & Khemtong, C. (2015). Hyperpolarized 15N-pyridine derivatives as pH-sensitive MRI agents. Scientific Reports, 5, 9104. https://doi.org/10.1038/srep09104 View Source

2,6-Lutidine-15N – Quantifiable Differentiation Against Closest 15N-Pyridine Analogues

pKa of 6.60 Positions 2,6-Lutidine-15N as Optimal for Physiological pH Sensing Compared to Other 15N-Pyridine Derivatives

2,6-Lutidine-15N exhibits a pKa of 6.60 ± 0.02, which is significantly closer to the physiological pH range (approximately 6.7–7.4) than 15N-pyridine (pKa 5.17 ± 0.07), 15N-nicotinamide (pKa 4.14 ± 0.02), and 15N-2-picoline (pKa 6.02 ± 0.05). While 15N-2,4,6-collidine has a higher pKa of 7.65 ± 0.05, 2,6-lutidine-15N offers a balanced midpoint for detecting small pH changes near neutrality [1]. The data demonstrate a linear pH response with a sensitivity of approximately 60 ppm/pH unit near the pKa [1].

pKa Fit for pH Sensing

Head-to-head

6.60 ± 0.02

Supports physiological pH range sensitivity

vs. ¹⁵N-pyridine (5.17), ¹⁵N-2,4,6-collidine (7.65)

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	6.60 ± 0.02
Comparator Or Baseline	15N-pyridine: 5.17 ± 0.07; 15N-2-picoline: 6.02 ± 0.05; 15N-2,4,6-collidine: 7.65 ± 0.05; 15N-nicotinamide: 4.14 ± 0.02
Quantified Difference	pKa difference vs. 15N-pyridine: +1.43 units; vs. 15N-nicotinamide: +2.46 units; vs. 15N-2-picoline: +0.58 units; vs. 15N-2,4,6-collidine: -1.05 units
Conditions	pKa estimated by fitting pH titration curves using 15N NMR chemical shift data at ambient temperature

Why This Matters

A pKa closer to the target physiological range maximizes the probe's sensitivity and accuracy for detecting small pH changes in biological systems, making 2,6-lutidine-15N the preferred choice for in vivo pH imaging applications.

• [1] Jiang, W., Lumata, L., Chen, W., Zhang, S., Kovacs, Z., Sherry, A. D., & Khemtong, C. (2015). Hyperpolarized 15N-pyridine derivatives as pH-sensitive MRI agents. Scientific Reports, 5, 9104. https://doi.org/10.1038/srep09104 View Source

T1 Relaxation Time of 31 Seconds Balances Signal Longevity and Acquisition Efficiency in Hyperpolarized 15N MRI

The spin-lattice relaxation time (T1) of hyperpolarized 2,6-lutidine-15N is 31 ± 2 seconds at physiological pH, as measured by 15N NMR [1]. This value is longer than that of 15N-nicotinamide (22 ± 0.3 s) but shorter than 15N-pyridine (41 ± 3 s) and comparable to 15N-2-picoline (38 ± 2 s) and 15N-2,4,6-collidine (36 ± 2 s) [1]. The T1 value directly governs the time window available for imaging after hyperpolarization.

T1 Relaxation Time

Head-to-head

31 ± 2 s

Balances signal longevity and acquisition window

vs. ¹⁵N-pyridine (41 s), ¹⁵N-nicotinamide (22 s)

Evidence Dimension	T1 relaxation time (hyperpolarized state)
Target Compound Data	31 ± 2 seconds
Comparator Or Baseline	15N-pyridine: 41 ± 3 s; 15N-2-picoline: 38 ± 2 s; 15N-2,4,6-collidine: 36 ± 2 s; 15N-nicotinamide: 22 ± 0.3 s
Quantified Difference	Shorter than 15N-pyridine by 10 s (24% reduction); longer than 15N-nicotinamide by 9 s (41% increase)
Conditions	Measured at physiological pH after dissolution DNP hyperpolarization; 1H Larmor frequency 400.1 MHz at ambient temperature

Why This Matters

A T1 of 31 seconds provides a sufficient acquisition window for in vivo MRI studies while minimizing signal decay compared to shorter-lived probes, offering a practical balance for experimental design.

• [1] Jiang, W., Lumata, L., Chen, W., Zhang, S., Kovacs, Z., Sherry, A. D., & Khemtong, C. (2015). Hyperpolarized 15N-pyridine derivatives as pH-sensitive MRI agents. Scientific Reports, 5, 9104. https://doi.org/10.1038/srep09104 View Source

Signal Enhancement Factor of 8702 Exceeds That of 15N-Pyridine and 15N-Nicotinamide in DNP Hyperpolarization

Under standard dissolution DNP conditions, 2,6-lutidine-15N achieves a signal enhancement factor of 8702 ± 700, which is substantially higher than 15N-pyridine (5437 ± 200) and 15N-nicotinamide (3598 ± 700), and comparable to 15N-2-picoline (7877 ± 400) [1]. The highest enhancement among the series was observed for 15N-2,4,6-collidine (10065 ± 600), but 2,6-lutidine-15N still offers superior enhancement over the unsubstituted pyridine and the amide derivative [1].

Signal Enhancement

Head-to-head

8702 ± 700

Supports enhanced detection sensitivity

vs. ¹⁵N-pyridine (5437), ¹⁵N-nicotinamide (3598)

Evidence Dimension	Signal enhancement factor (hyperpolarization)
Target Compound Data	8702 ± 700
Comparator Or Baseline	15N-pyridine: 5437 ± 200; 15N-2-picoline: 7877 ± 400; 15N-2,4,6-collidine: 10065 ± 600; 15N-nicotinamide: 3598 ± 700
Quantified Difference	+3265 (60% increase) vs. 15N-pyridine; +5104 (142% increase) vs. 15N-nicotinamide; +825 (10% increase) vs. 15N-2-picoline; -1363 (14% decrease) vs. 15N-2,4,6-collidine
Conditions	DNP hyperpolarization with OX063 radical; enhancement measured after dissolution at 9.4 T

Why This Matters

Higher signal enhancement translates to improved detection sensitivity in hyperpolarized MRI experiments, enabling lower detection limits and shorter acquisition times compared to less efficiently polarized analogues.

• [1] Jiang, W., Lumata, L., Chen, W., Zhang, S., Kovacs, Z., Sherry, A. D., & Khemtong, C. (2015). Hyperpolarized 15N-pyridine derivatives as pH-sensitive MRI agents. Scientific Reports, 5, 9104. https://doi.org/10.1038/srep09104 View Source

Steric Hindrance from 2,6-Dimethyl Substitution Confers Non-Nucleophilic Character Absent in Unsubstituted 15N-Pyridine

The two methyl groups at the 2- and 6-positions of the pyridine ring in 2,6-lutidine create significant steric hindrance around the nitrogen atom, rendering the compound less nucleophilic than unsubstituted pyridine [1]. This steric effect makes 2,6-lutidine-15N a useful non-nucleophilic mild base in organic synthesis, whereas 15N-pyridine, lacking this substitution, is more nucleophilic and may participate in unwanted side reactions under certain conditions [1]. The pKa of 2,6-lutidine (6.60–6.72) reflects its moderate basicity while the steric bulk prevents nucleophilic attack.

Non-Nucleophilic Profile

Class-level

Significantly reduced nucleophilicity

Distinguishes from unsubstituted ¹⁵N-pyridine for synthesis

Structural inference; no direct nucleophilicity quantification available

Evidence Dimension	Nucleophilicity / steric hindrance
Target Compound Data	Significantly reduced nucleophilicity due to 2,6-dimethyl substitution
Comparator Or Baseline	15N-pyridine: no methyl substituents; fully nucleophilic nitrogen
Quantified Difference	Qualitative difference; no direct nucleophilicity quantification available in the sourced literature
Conditions	Solution-phase organic reactions; property derived from molecular structure

Why This Matters

For applications requiring a 15N-labeled base that will not engage in nucleophilic side reactions (e.g., in complex reaction mixtures or when used as a proton scavenger), 2,6-lutidine-15N offers a distinct advantage over 15N-pyridine.

• [1] Wikipedia. 2,6-Lutidine. Accessed 2026. View Source

2,6-Lutidine-15N – High-Value Research and Industrial Application Scenarios

Hyperpolarized 15N MRI for In Vivo pH Mapping in Tumors and Diseased Tissues

2,6-Lutidine-15N serves as a hyperpolarized pH-sensitive MRI probe for imaging tissue acidosis in cancer and other pathologies. Its pKa of 6.60 is well-matched to the slightly acidic extracellular pH of solid tumors (typically 6.5–6.9), enabling accurate pH quantification via 15N chemical shift imaging. The probe's high DNP signal enhancement (8702-fold) and adequate T1 relaxation time (31 s) provide sufficient sensitivity and temporal window for in vivo studies [1]. The linear pH response (~60 ppm/pH unit) near the pKa allows precise pH measurement with an R² > 0.99 correlation to electrode measurements [1].

15N NMR Spectroscopy for Mechanistic and Structural Studies of Nitrogen-Containing Heterocycles

As an isotopically enriched 15N-labeled pyridine derivative, 2,6-lutidine-15N enables high-resolution 15N NMR experiments to investigate coordination chemistry, hydrogen bonding, and reaction mechanisms involving the pyridine nitrogen. The 15N label provides a distinct NMR handle absent in natural abundance samples, facilitating studies of metal-ligand interactions, acid-base equilibria, and tautomerism [1]. The sterically hindered nitrogen environment also makes it a useful model compound for studying the effects of substitution on 15N chemical shifts and relaxation properties.

Analytical Standard for Quantitative LC-MS/MS and HPLC Assays of 2,6-Lutidine in Complex Matrices

2,6-Lutidine-15N is employed as a stable isotope-labeled internal standard for the accurate quantification of unlabeled 2,6-lutidine in biological fluids, environmental samples, and tobacco products using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or HPLC [1]. The 15N substitution introduces a mass shift of +1 Da relative to the natural 14N compound, allowing the labeled standard to co-elute with the analyte while being distinctly resolved by mass spectrometry, thereby correcting for matrix effects and ionization efficiency variations.

Sterically Hindered Non-Nucleophilic Base in 15N-Labeled Synthetic Transformations

In organic synthesis, 2,6-lutidine-15N can be utilized as a 15N-labeled, non-nucleophilic mild base for reactions requiring proton abstraction without nucleophilic interference, such as silyl ether formation or certain transition metal-catalyzed couplings [1]. The 15N label enables subsequent NMR monitoring of the reaction pathway or product distribution without introducing additional isotopic labels, providing a convenient spectroscopic handle for mechanistic investigations.

Application

Selection Property

Validation Focus

Hyperpolarized MRI tumor acidosis imaging research

pKa near physiological pH range

pH measurement accuracy in imaging models

¹⁵N NMR mechanistic studies of heterocycles

¹⁵N isotopic enrichment for NMR detection

¹⁵N chemical shift and relaxation data

LC-MS/MS internal standard for research matrices

Isotopic mass shift for co-eluting internal standard

Matrix-effect correction and quantification accuracy

¹⁵N-labeled non-nucleophilic base in synthesis

Steric hindrance prevents nucleophilic interference

Reaction pathway monitoring via ¹⁵N NMR

• [1] Jiang, W., Lumata, L., Chen, W., Zhang, S., Kovacs, Z., Sherry, A. D., & Khemtong, C. (2015). Hyperpolarized 15N-pyridine derivatives as pH-sensitive MRI agents. Scientific Reports, 5, 9104. https://doi.org/10.1038/srep09104 View Source